Cas no 1804778-72-0 (3-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804778-72-0
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4836731
• Update Time: 2025-05-22

3-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)4-2-17-6(18-8(12,13)14)3(1-16)5(4)15/h2H,1,16H2
• InChI Key： CROXRBGAFQRWJL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CN=C(C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

3-(Aminomethyl)-4-Iodo-2-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-4-Iodo-2-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine, identified by the CAS No. 1804778-72-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This pyridine derivative exhibits unique structural features that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including an amino methyl group, an iodine atom, a trifluoromethoxy group, and a trifluoromethyl group. These substituents are strategically positioned on the pyridine ring, contributing to its distinct chemical properties and reactivity. The trifluoromethoxy and trifluoromethyl groups, in particular, are known for their electron-withdrawing effects, which can significantly influence the electronic properties of the molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique electronic properties make it a promising candidate for targeting specific biological pathways or enzymes. For instance, researchers have explored its ability to act as a ligand in metalloenzyme inhibition, where the amino methyl group plays a crucial role in coordinating with metal centers.

In addition to its pharmacological applications, this compound has shown promise in materials science. The presence of iodine and fluorinated groups makes it suitable for use in advanced materials such as fluoropolymers or as precursors for other functional materials. Its stability under various chemical conditions further enhances its utility in these applications.

From a synthetic perspective, the preparation of 3-(Aminomethyl)-4-Iodo-2-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine involves a series of carefully designed reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and fluorination techniques have made the synthesis of such complex molecules more efficient and scalable.

The integration of computational chemistry tools has also played a pivotal role in understanding the behavior of this compound at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological systems or other molecules.

In conclusion, 3-(Aminomethyl)-4-Iodo-2-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and computational methods, position it as a key player in future innovations within chemistry and related fields.